molecular formula C17H21N3O6 B2690480 N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(3-nitrophenyl)oxalamide CAS No. 899730-84-8

N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(3-nitrophenyl)oxalamide

Cat. No. B2690480
CAS RN: 899730-84-8
M. Wt: 363.37
InChI Key: HRRNZETVEKFOBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(3-nitrophenyl)oxalamide, also known as ODAA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. ODAA is a spirocyclic oxalamide that has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

  • Novel Acid-Catalyzed Rearrangement for Synthesis : A study by Mamedov et al. (2016) developed a novel one-pot synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, showcasing an innovative method for the synthesis of complex oxalamides from simpler precursors. This methodology underscores the compound's relevance in facilitating the synthesis of anthranilic acid derivatives and oxalamides, highlighting its utility in chemical synthesis Mamedov et al., 2016.

Biological Evaluation and Potential Therapeutic Applications

  • Anticancer and Anti-inflammatory Properties : In the realm of anticancer research, compounds structurally related to N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(3-nitrophenyl)oxalamide have been synthesized and evaluated for their potential anticancer efficacy. For instance, NOSH-Aspirin, a novel Nitric Oxide-Hydrogen Sulfide-Releasing Hybrid, has shown promise in inhibiting the growth of various human cancer cell lines, suggesting a potential pathway for the development of novel anti-inflammatory and anticancer agents Kodela et al., 2012.

Receptor Agonism and Neuroprotective Activity

  • Selective 5-HT1A Receptor Agonism : Research by Franchini et al. (2017) on derivatives of 1-(1,4-dioxaspiro[4,5]dec-2-ylmethyl)-4-(2-methoxyphenyl)piperazine, a compound related to the one , identified novel 5-HT1A receptor partial agonists. These findings are significant for understanding the compound's potential in developing treatments for neurological conditions, underscoring its relevance in neuropharmacology Franchini et al., 2017.

Material Science and Polymer Applications

  • Optical Storage and Polymer Science : A study on azo polymers for reversible optical storage by Meng et al. (1996) provides insights into the cooperative motion of polar side groups in amorphous polymers. This research illustrates the potential applications of structurally related compounds in the development of advanced materials with unique optical properties Meng et al., 1996.

properties

IUPAC Name

N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-N'-(3-nitrophenyl)oxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H21N3O6/c21-15(16(22)19-12-5-4-6-13(9-12)20(23)24)18-10-14-11-25-17(26-14)7-2-1-3-8-17/h4-6,9,14H,1-3,7-8,10-11H2,(H,18,21)(H,19,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HRRNZETVEKFOBU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC2(CC1)OCC(O2)CNC(=O)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H21N3O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

363.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(3-nitrophenyl)oxalamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.